N-Hydroxybenzamide
Overview
Description
N-Hydroxybenzamide, also known as Benzhydroxamic acid, is an amide . It has a molecular formula of C7H7NO2 and a molecular weight of 137.14 g/mol . It is a rhombic crystal or light beige solid .
Synthesis Analysis
Based on the N-hydroxycinnamamide and N-hydroxybenzamide framework, N-hydroxycinnamamide and N-hydroxybenzamide derivatives bearing amide bonds have been synthesized as histone deacetylases enzyme inhibitors .Molecular Structure Analysis
The IUPAC Standard InChI for N-Hydroxybenzamide is InChI=1S/C7H7NO2/c9-7(8-10)6-4-2-1-3-5-6/h1-5,10H, (H,8,9) .Chemical Reactions Analysis
N-Hydroxybenzamide is an amide and reacts with azo and diazo compounds to generate toxic gases. Flammable gases are formed by the reaction of organic amides/imides with strong reducing agents . A sequential Rh (III)-catalyzed C-H activation/annulation of N-hydroxybenzamides with propargylic acetates leading to the formation of NH-free isoquinolones has been described .Physical And Chemical Properties Analysis
N-Hydroxybenzamide is slightly soluble in water . It is probably combustible, although flash point data for this chemical are not available .Scientific Research Applications
1. Catalysis and Organic Synthesis
2. Anti-Bacterial Activity
- Results :
3. Industrial Testing Applications
Safety And Hazards
Future Directions
A recent paper discusses the use of Rh (III)-catalyzed C-H activation/annulation of N-hydroxybenzamides with propargylic acetates for modular access to isoquinolones . This reaction proceeds through a sequential C-H activation/alkyne insertion/intramolecular annulation/N-O bond cleavage procedure, affording a broad spectrum of products with diverse substituents in moderate-to-excellent yields . This could be a promising direction for future research and applications of N-Hydroxybenzamide.
properties
IUPAC Name |
N-hydroxybenzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO2/c9-7(8-10)6-4-2-1-3-5-6/h1-5,10H,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDEUYMSGMPQMIK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO2 | |
Record name | N-HYDROXYBENZAMIDE | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
32685-16-8 (mono-potassium salt) | |
Record name | Benzohydroxamic acid | |
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DSSTOX Substance ID |
DTXSID7025421 | |
Record name | Benzohydroxamic acid | |
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Molecular Weight |
137.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Rhombic crystals or light beige solid. (NTP, 1992) | |
Record name | N-HYDROXYBENZAMIDE | |
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Boiling Point |
Explodes (NTP, 1992) | |
Record name | N-HYDROXYBENZAMIDE | |
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Solubility |
5 to 10 mg/mL at 74.7 °F (NTP, 1992) | |
Record name | N-HYDROXYBENZAMIDE | |
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Product Name |
N-Hydroxybenzamide | |
CAS RN |
495-18-1 | |
Record name | N-HYDROXYBENZAMIDE | |
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Record name | Benzohydroxamic acid | |
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Record name | Benzohydroxamic acid | |
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Record name | Benzhydroxamic Acid | |
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Record name | N-Hydroxybenzamide | |
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Record name | N-Hydroxybenzamide | |
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Record name | Benzamide, N-hydroxy- | |
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Record name | Benzohydroxamic acid | |
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Record name | N-hydroxybenzamide | |
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Record name | BENZOHYDROXAMIC ACID | |
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Melting Point |
259 to 266 °F (NTP, 1992) | |
Record name | N-HYDROXYBENZAMIDE | |
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Record name | Benzhydroxamic Acid | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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